Cas no 1804423-64-0 (4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide
• CAS No: 1804423-64-0
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 4884282
• Update Time: 2025-10-21

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-3-5(6(9)10)4(8)2-12-7(3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： NNCRSEWNWIFNSW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C(F)F)C(=CN=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4

Additional information on 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide

Introduction to 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide (CAS No. 1804423-64-0)

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide (CAS No. 1804423-64-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide is a fluorinated pyridine derivative with a molecular formula of C₉H₈F₃N₂O₂S and a molecular weight of 257.17 g/mol. The presence of difluoromethyl, fluoro, and methyl groups on the pyridine ring imparts distinct chemical properties to this compound. The difluoromethyl group enhances the lipophilicity and metabolic stability, while the fluoro substitution increases the electronic effects and influences the binding affinity to target proteins. The sulfonamide moiety is known for its biological activity, particularly in modulating enzyme activities and receptor interactions.

The compound is typically synthesized through a multi-step process involving the reaction of 5-fluoro-3-methylpyridine-2-sulfonyl chloride with an appropriate amine in the presence of a base. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound, such as the use of transition-metal catalysts and microwave-assisted synthesis techniques.

Biological Activities

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and neuroprotective effects. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The selective inhibition of COX-2 over COX-1 suggests that it may have reduced gastrointestinal side effects compared to non-selective NSAIDs.

In addition to its anti-inflammatory properties, 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide has shown neuroprotective effects in animal models of neurodegenerative diseases. Studies have indicated that it can reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby preserving neuronal function and viability. These findings suggest that this compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Research Advancements

The promising biological activities of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide have led to increased interest in its clinical applications. Preclinical studies have demonstrated its efficacy in reducing inflammation and protecting neurons from damage, making it a potential candidate for further development as a therapeutic agent.

Recent research has also focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. For instance, studies have explored the use of prodrug strategies to improve the oral absorption and systemic distribution of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide. These efforts aim to develop more effective formulations that can be used in clinical trials.

Safety and Toxicology

The safety profile of 4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide is an important consideration for its potential therapeutic use. Preclinical toxicology studies have shown that this compound has a favorable safety margin at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

To ensure safe use, ongoing research is focused on identifying any potential interactions with other drugs or metabolic pathways. Additionally, efforts are being made to develop biomarkers that can be used to monitor the efficacy and safety of this compound during clinical trials.

Conclusion

4-(Difluoromethyl)-5-fluoro-3-methylpyridine-2-sulfonamide (CAS No. 1804423-64-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties such as enhanced lipophilicity, metabolic stability, and biological activity. Preclinical studies have demonstrated its anti-inflammatory and neuroprotective effects, making it a candidate for further development as a therapeutic agent.

Ongoing research aims to optimize its pharmacokinetic properties and ensure its safety for clinical use. As more data becomes available from preclinical and clinical studies, it is anticipated that this compound will play an important role in advancing our understanding of inflammatory and neurological disorders and contribute to the development of novel treatments.